2-(9-Isopropyl-5,5-dioxido-6H-dibenzo[C,E][1,2]thiazin-6-YL)-1-(1-piperidinyl)ethanone

• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 2-(5,5-dioxo-9-propan-2-ylbenzo[c][1,2]benzothiazin-6-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C22H26N2O3S/c1-16(2)17-10-11-20-19(14-17)18-8-4-5-9-21(18)28(26,27)24(20)15-22(25)23-12-6-3-7-13-23/h4-5,8-11,14,16H,3,6-7,12-13,15H2,1-2H3
• InChI Key: JEVIIVDYXRSHMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N(S(=O)(=O)C3=CC=CC=C32)CC(=O)N4CCCCC4

Description

2-(9-Isopropyl-5,5-dioxido-6H-dibenzo[C,E][1,2]thiazin-6-YL)-1-(1-piperidinyl)ethanone is a synthetic organic compound that belongs to the class of dibenzo thiazine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9-Isopropyl-5,5-dioxido-6H-dibenzo[C,E][1,2]thiazin-6-YL)-1-(1-piperidinyl)ethanone typically involves multi-step organic reactions. The starting materials often include aromatic compounds and sulfur-containing reagents. The key steps may involve:

Formation of the dibenzo thiazine core: This can be achieved through cyclization reactions involving aromatic precursors and sulfur sources under acidic or basic conditions.

Introduction of the isopropyl group: This step may involve alkylation reactions using isopropyl halides or related reagents.

Attachment of the piperidinyl group: This can be done through nucleophilic substitution reactions using piperidine and appropriate leaving groups.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(9-Isopropyl-5,5-dioxido-6H-dibenzo[C,E][1,2]thiazin-6-YL)-1-(1-piperidinyl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thioether or amine derivatives.

Substitution: The aromatic rings and piperidinyl group can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halides, nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thioethers or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigating its biological activity and potential as a therapeutic agent.

Medicine: Exploring its pharmacological properties and potential use in drug development.

Mechanism of Action

The mechanism of action of 2-(9-Isopropyl-5,5-dioxido-6H-dibenzo[C,E][1,2]thiazin-6-YL)-1-(1-piperidinyl)ethanone would depend on its specific biological target. Generally, compounds of this class may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The molecular targets and pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

Dibenzo thiazine derivatives: Compounds with similar core structures but different substituents.

Piperidinyl derivatives: Compounds containing the piperidinyl group with different core structures.

Uniqueness

2-(9-Isopropyl-5,5-dioxido-6H-dibenzo[C,E][1,2]thiazin-6-YL)-1-(1-piperidinyl)ethanone is unique due to its specific combination of the dibenzo thiazine core, isopropyl group, and piperidinyl group. This unique structure may confer distinct biological activities and chemical properties compared to other similar compounds.